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Regulatory Status and Safety Profile

Methyl cinnamate is internationally recognized as safe for use as a flavoring agent. The quantitative data

from regulatory bodies is summarized in the table below.

Aspect Details

Primary Use Flavoring agent or adjuvant [1]

U.S. FDA Status Generally Recognized As Safe (GRAS), listed under 21 CFR 172.515
[1] [2]

FEMA Status GRAS (FEMA No. 2698) [1] [2] [3]

International Assessment
(JECFA)

Evaluated and assigned JECFA Flavor Number 658 [1]

Safety for Target Animals Considered safe at a maximum use level of 5 mg/kg of complete feed

for all target species [4]

Experimental Data on Biological Activity
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Recent scientific studies have explored pharmacological effects beyond its use as a flavor. Key findings on

its activity in various experimental models are summarized below.

Study Focus Reported Effect Test System
Key Findings / Proposed
Mechanism

Metabolic-
Associated Fatty
Liver Disease
(MAFLD) [5]

Alleviates lipid
accumulation

HepG2 cells (human
liver cancer cell line)

Activated AMPK pathway,
increased fatty acid oxidation

(↑CPT1a), decreased lipid
synthesis [5]

Osteoblast Function
[6]

Inhibits cell
survival and

differentiation

MC3T3-E1 cells
(mouse pre-

osteoblast cell line)

Induced apoptosis (↑cleaved
PARP/caspase-3), inhibited

MAPK signaling, suppressed
differentiation [6]

Antimicrobial
Activity [7]

Antibacterial and
Antifungal

Pathogenic bacteria
and fungi (e.g., C.
albicans, S. aureus)

Disrupted microbial cell
membranes; butyl cinnamate

showed best activity [7]

Detailed Experimental Protocols

For researchers interested in methodology, here are the protocols from key studies on lipid accumulation and

osteoblast activity.

Protocol for Lipid Accumulation Study in HepG2 Cells [5]

Cell Model: HepG2 cells cultured in Dulbecco’s Modified Eagle Medium (DMEM) with 10% Fetal
Bovine Serum (FBS) [5].

Disease Model Induction: A fatty liver model was constructed by treating cells with a mixture of free
fatty acids (FFAs: palmitic acid and oleic acid in a 1:2 ratio) for 24 hours [5].

Treatment: Cells were pre-treated with Methyl Cinnamate (MC) for 6 hours before adding the FFAs
mixture [5].

Viability Assay: Cell viability was assessed using the CCK-8 assay. Cells were seeded in a 96-well
plate, treated with varying MC concentrations for 24-72 hours, and absorbance was measured at

450nm [5].
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Lipid Staining:

Oil Red O Staining: Used to visualize lipid droplets. Cells were fixed, stained with Oil Red O,
and nuclei were counterstained with hematoxylin [5].

Nile Red Staining: Used to quantify intracellular lipid content. Cells were fixed, stained with
Nile red fluorescent dye, and nuclei were stained with DAPI for visualization under a

fluorescence microscope [5].
Mechanism Probe: Protein expression levels (p-AMPK, AMPK, CPT1a, etc.) were analyzed by

Western Blotting. The role of the AMPK pathway was further confirmed using a specific inhibitor,
Compound C [5].

Protocol for Osteoblast Apoptosis and Differentiation Study [6]

Cell Model: MC3T3-E1 pre-osteoblast cells [6].

Viability and Proliferation Assay: Cell proliferation was measured using the MTT assay after
treatment with EMC for 24 and 48 hours [6].

Apoptosis Detection:
Western Blotting: Expression of apoptotic proteins (cleaved PARP, cleaved caspase-3) and

anti-apoptotic proteins (Bcl-2, Survivin) was analyzed [6].
TUNEL Assay: DNA strand breaks were detected to confirm apoptosis. Cells were stained, and

TUNEL-positive cells were counted [6].
Migration Assay: A wound-healing migration assay was performed. A scratch was made in a cell

monolayer, and the cell migration rate into the wound area was measured after EMC treatment [6].
Differentiation Assay: Osteoblast differentiation was induced using an osteogenic medium. Inhibition

was assessed by:
Alkaline Phosphatase (ALP) Staining [6].

ALP Activity Assay (colorimetric) [6].

Signaling Pathway Diagrams

The following diagrams illustrate the key molecular mechanisms of methyl cinnamate action identified in

the studies.
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Methyl Cinnamate in MAFLD Model
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Methyl Cinnamate in Pre-Osteoblasts

(E)-Methyl Cinnamate (EMC)
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Key Insights for Professionals

Regulatory vs. Research Contexts: It is crucial to distinguish between the proven safety of methyl
cinnamate as a food flavoring and its investigational pharmacological effects. The biological

activities observed in cell studies occur at concentrations significantly higher than those typically
encountered through dietary intake [5] [6].

Dual Nature of Biological Effects: The research highlights a dual profile. Methyl cinnamate shows
therapeutic potential for conditions like MAFLD by improving metabolic function [5]. Conversely, it

inhibits osteoblast function, suggesting potential cytotoxicity at high doses that requires further
investigation for safety assessments [6].

Structural Activity Relationship (SAR): The core cinnamic acid structure is a promising scaffold for
developing new antimicrobials. Ester derivatives like butyl cinnamate have shown enhanced activity,

indicating that side-chain modifications can optimize biological potency [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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